Cas no 39221-60-8 (2-bromo-N,N-dimethylbutanamide)

2-Bromo-N,N-dimethylbutanamide is a brominated amide compound characterized by its reactive bromine substituent and dimethylamide functional group. This intermediate is primarily utilized in organic synthesis, particularly in nucleophilic substitution reactions, where the bromine atom serves as a leaving group for further functionalization. The dimethylamide moiety enhances solubility in polar organic solvents, facilitating its use in various coupling and condensation reactions. Its well-defined structure and stability under controlled conditions make it a reliable reagent for the preparation of more complex molecules in pharmaceutical and agrochemical research. Proper handling is advised due to its potential reactivity with nucleophiles and sensitivity to moisture.

2-bromo-N,N-dimethylbutanamide structure

39221-60-8 structure

Product Name:2-bromo-N,N-dimethylbutanamide

CAS No:39221-60-8

MF:C₆H₁₂BrNO

MW:194.069581031799

CID:322214

PubChem ID:3016061

Update Time:2025-05-28

2-bromo-N,N-dimethylbutanamide Chemical and Physical Properties

Names and Identifiers

- Butanamide,2-bromo-N,N-dimethyl-
- 2-Bromo-N,N-dimethylbutanamide
- 2-Brom-buttersaeure-dimethylamid
- 2-bromo-butyric acid dimethylamide
- 2-Bromo-N,N-dimethylbutyramide
- AC1MI2BA
- ALBB-014844
- BBL008508
- CTK4I1127
- EINECS 254-363-7
- N,N-dimethyl-2-bromobutyramide
- bromobutyric acid dimethylamide
- AKOS005174625
- DTXSID30959996
- NNWWOIPEHSLORU-UHFFFAOYSA-N
- 39221-60-8
- MFCD17235599
- NS00059354
- LS-04720
- F1913-0281
- SCHEMBL6584107
- 2-bromo-N,N-dimethylbutanamide
- MDL： MFCD17235599
- Inchi： 1S/C6H12BrNO/c1-4-5(7)6(9)8(2)3/h5H,4H2,1-3H3
- InChI Key： NNWWOIPEHSLORU-UHFFFAOYSA-N
- SMILES： BrC(C(N(C)C)=O)CC

Computed Properties

Exact Mass: 193.01026
Monoisotopic Mass: 193.01023g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 103
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 20.3Å²

Experimental Properties

PSA: 20.31

2-bromo-N,N-dimethylbutanamide Security Information

HazardClass：IRRITANT

2-bromo-N,N-dimethylbutanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB294640-1 g	2-Bromo-N,N-dimethylbutanamide; 95%	39221-60-8		1g	€122.60	2022-09-01
abcr	AB294640-5 g	2-Bromo-N,N-dimethylbutanamide; 95%	39221-60-8		5g	€343.40	2022-09-01
eNovation Chemicals LLC	Y1241600-5g	2-bromo-N,N-dimethylbutyramide	39221-60-8	95%	5g	$315	2024-06-06
TRC	B593565-50mg	2-bromo-N,N-dimethylbutanamide	39221-60-8		50mg	$ 50.00	2022-06-07
TRC	B593565-100mg	2-bromo-N,N-dimethylbutanamide	39221-60-8		100mg	$ 65.00	2022-06-07
TRC	B593565-500mg	2-bromo-N,N-dimethylbutanamide	39221-60-8		500mg	$ 135.00	2022-06-07
Life Chemicals	F1913-0281-0.25g	2-bromo-N,N-dimethylbutanamide	39221-60-8	95%+	0.25g	$267.0	2023-09-06
Life Chemicals	F1913-0281-0.5g	2-bromo-N,N-dimethylbutanamide	39221-60-8	95%+	0.5g	$282.0	2023-09-06
Life Chemicals	F1913-0281-1g	2-bromo-N,N-dimethylbutanamide	39221-60-8	95%+	1g	$297.0	2023-09-06
Life Chemicals	F1913-0281-2.5g	2-bromo-N,N-dimethylbutanamide	39221-60-8	95%+	2.5g	$594.0	2023-09-06